Cas no 21382-98-9 (4-(methylsulfanyl)benzonitrile)

• Product Name: 4-(methylsulfanyl)benzonitrile
• CAS No: 21382-98-9
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD00010381
• CID: 51775
• PubChem ID: 590960
• Update Time: 2025-04-18

4-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)benzonitrile
• 4-Cyanothioanisole~4-(Methylmercapto)benzonitrile
• 4-Cyanothioanisole
• 4-methylsulfanylbenzonitrile
• 4-(Methylsulfanyl)benzonitrile
• 4-cyanophenyl methyl sulfide
• 4-methylthiobenzenecarbonitrile
• 4-NC2C6H4SMe
• p-Cyanothioanisole
• p-MeS-Ph-CN
• p-methylthiobenzonitrile
• 4-Methylthio benzonitrile
• Benzonitrile, 4-(methylthio)-
• RPVGEEHGKIFQFO-UHFFFAOYSA-N
• p-Methylthio benzonitrile
• 4-cyano-thioanisole
• PubChem10528
• 4-methylthiobenzonitrile
• 4-(methylthio) benzonitrile
• 4-methylsulfanyl-benzonitrile
• 4-(Methylsulfanyl)benzonitrile #
• 4-methylsulfanylben
• 21382-98-9
• InChI=1/C8H7NS/c1-10-8-4-2-7(6-9)3-5-8/h2-5H,1H
• A815302
• 1-Cyano-4-(methylthio)benzene; 4-(Methylthio)benzonitrile
• 4-(Methylthio)benzonitrile, 98%
• J-513777
• 4-methylsulfanylbenzenecarbonitrile
• EN300-185376
• SY109451
• SCHEMBL1145161
• MFCD00010381
• AKOS008969313
• FT-0616818
• CS-0008336
• DTXSID40343620
• WAA38298
• J-014024
• Z57900348
• (2,4,6-TRIMETHYL-PHENOXY)-ACETICACID
• DB-045564
• STL253599
• 4-(methylsulfanyl)benzonitrile

• MDL： MFCD00010381
• Inchi： 1S/C8H7NS/c1-10-8-4-2-7(6-9)3-5-8/h2-5H,1H3
• InChI Key： RPVGEEHGKIFQFO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C#N)=CC=1
• BRN： 2079565

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.1442 (rough estimate)
• Melting Point: 61-63 °C (lit.)
• Boiling Point: 272 °C(lit.)
• Flash Point: 119.2±22.6 °C
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 49.09000
• LogP: 2.28018

4-(methylsulfanyl)benzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides